Cas no 51826-23-4 (2-(Methylthio)pteridin-4(1H)-one)

• Product Name: 2-(Methylthio)pteridin-4(1H)-one
• CAS No: 51826-23-4
• MF: C₇H₆N₄OS
• MW: 194.213738918304
• CID: 4933927
• Update Time: 2025-11-01

2-(Methylthio)pteridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)pteridin-4(1H)-one
• NSC650994
• 2-(Methylthio)-4-pteridinol
• 2-methylsulfanylpteridin-4-ol
• NCI60_017828

• Inchi： 1S/C7H6N4OS/c1-13-7-10-5-4(6(12)11-7)8-2-3-9-5/h2-3H,1H3,(H,9,10,11,12)
• InChI Key： XGXBEYPTWXSMTE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C(C(N1)=O)=NC=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• XLogP3: 0.2
• Topological Polar Surface Area: 92.5

Additional information on 2-(Methylthio)pteridin-4(1H)-one

Comprehensive Overview of 2-(Methylthio)pteridin-4(1H)-one (CAS No. 51826-23-4): Properties, Applications, and Research Insights

2-(Methylthio)pteridin-4(1H)-one (CAS No. 51826-23-4) is a specialized heterocyclic compound belonging to the pteridine family. This sulfur-containing derivative has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular formula, C₇H₆N₄OS, reflects its methylthio substitution at the 2-position of the pteridin-4(1H)-one core, which contributes to its distinct chemical behavior.

Recent studies highlight the growing interest in pteridine derivatives like 2-(Methylthio)pteridin-4(1H)-one for their role in enzyme inhibition and signal transduction modulation. Researchers are particularly focused on its potential as a building block for drug discovery, especially in targeting kinase pathways and metabolic disorders. The compound's thioether moiety enhances its binding affinity to biological targets, making it valuable for medicinal chemistry applications.

From a synthetic chemistry perspective, 51826-23-4 serves as a versatile intermediate for constructing more complex heterocyclic systems. Its reactivity at the 4-oxo position allows for selective modifications, enabling the development of tailored molecular scaffolds. This adaptability aligns with current trends in fragment-based drug design, where researchers seek modular compounds for high-throughput screening platforms.

The compound's physicochemical properties, including its moderate solubility in polar organic solvents and thermal stability up to 200°C, make it suitable for various experimental conditions. Analytical characterization typically involves HPLC purification and mass spectrometry verification, with the methylthio group producing distinctive fragmentation patterns that aid in structural confirmation.

In the context of green chemistry advancements, synthetic routes to 2-(Methylthio)pteridin-4(1H)-one have evolved to incorporate catalytic methods and atom-efficient protocols. These innovations address growing concerns about sustainable synthesis in the pharmaceutical industry while maintaining high yields of this valuable intermediate.

Emerging applications in material science have revealed that pteridine derivatives can function as organic semiconductors or fluorescent probes. The conjugated system in 51826-23-4 exhibits interesting photophysical properties that researchers are exploring for optoelectronic devices and bioimaging technologies.

Quality control specifications for 2-(Methylthio)pteridin-4(1H)-one typically require ≥98% purity by HPLC analysis, with strict limits on heavy metal contaminants and residual solvents. These standards reflect its importance in preclinical research and lead optimization processes where compound integrity is critical.

Storage recommendations for this compound emphasize protection from moisture and light exposure, with optimal preservation achieved in amber glass containers under inert atmosphere at -20°C. These precautions maintain the stability of the thioether linkage and prevent oxidative degradation of the pteridine core.

Recent patent literature indicates expanding intellectual property around pteridine-based compounds, with 51826-23-4 appearing in claims related to kinase inhibitors and anti-inflammatory agents. This commercial interest underscores the compound's relevance in contemporary drug development pipelines across major pharmaceutical markets.

Analytical challenges associated with 2-(Methylthio)pteridin-4(1H)-one include its detection in complex biological matrices, where advanced LC-MS/MS techniques are often employed. Researchers have developed sensitive methods capable of quantifying this compound at nanomolar concentrations for pharmacokinetic studies.

The global market for specialty heterocycles like 51826-23-4 shows steady growth, driven by demand from contract research organizations and academic laboratories. Suppliers now offer custom scale-up synthesis services to meet the needs of preclinical development programs requiring multigram quantities.

Future research directions may explore the computational modeling of 2-(Methylthio)pteridin-4(1H)-one interactions with biological targets, leveraging AI-assisted drug design platforms. The compound's balanced lipophilicity profile (predicted LogP ~1.2) makes it particularly interesting for blood-brain barrier penetration studies in central nervous system drug discovery.